Cas no 1004390-51-5 (4-methoxy-N-(2-methoxy-5-methylphenyl)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 4-methoxy-N-(2-methoxy-5-methylphenyl)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1004390-51-5
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 6031816
• PubChem ID: 8556180
• Update Time: 2025-06-08

4-methoxy-N-(2-methoxy-5-methylphenyl)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(2-methoxy-5-methylphenyl)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 4-methoxy-N-(2-methoxy-5-methylphenyl)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• 4-methoxy-N-(2-methoxy-5-methylphenyl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
• F2213-0487
• AKOS004953095
• 1004390-51-5

• Inchi： 1S/C21H21N3O4/c1-13-5-8-15(9-6-13)24-19(25)12-18(28-4)20(23-24)21(26)22-16-11-14(2)7-10-17(16)27-3/h5-12H,1-4H3,(H,22,26)
• InChI Key： MVIHKGIIKFAPJL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(C)=CC=C2OC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.2Ų

Additional information on 4-methoxy-N-(2-methoxy-5-methylphenyl)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Analysis of 4-methoxy-N-(2-methoxy-5-methylphenyl)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1004390-51-5)

The compound 4-methoxy-N-(2-methoxy-5-methylphenyl)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1004390-51-5) is a specialized pyridazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring methoxy and methylphenyl substituents, contributes to its diverse biological activities. Researchers have increasingly focused on this compound due to its promising applications in drug discovery, particularly in targeting inflammation and metabolic disorders, which align with current trends in precision medicine.

In recent years, the demand for novel pyridazine-based compounds has surged, driven by their role in developing kinase inhibitors and enzyme modulators. The 6-oxo-1,6-dihydropyridazine core of this molecule is particularly noteworthy, as it mimics natural substrates in biochemical pathways. This characteristic has sparked interest in its potential for treating chronic diseases, a topic frequently searched in academic and pharmaceutical forums. Additionally, its carboxamide moiety enhances solubility, making it a candidate for oral drug formulations—a key consideration in modern therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 1004390-51-5 involves multi-step organic reactions, including condensation and cyclization processes. The presence of methoxy groups at strategic positions improves metabolic stability, addressing a common challenge in drug development. This aligns with industry discussions about improving drug half-lives, a frequently searched topic in medicinal chemistry circles. Analytical techniques such as HPLC and NMR confirm the high purity (>98%) of this compound, meeting stringent requirements for preclinical studies.

Beyond pharmaceuticals, this compound's structural features have implications in material science. The conjugated system within the dihydropyridazine ring exhibits interesting photophysical properties, relevant to organic electronics research—a growing field with increasing Google search volumes. Its thermal stability (decomposition point >250°C) also makes it suitable for high-performance polymer applications, connecting to sustainability trends in material design.

Regulatory aspects of 4-methoxy-N-(2-methoxy-5-methylphenyl)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide comply with standard laboratory chemical guidelines. Proper handling includes using personal protective equipment and working in ventilated areas, following general laboratory safety protocols. The compound's non-hazardous nature under normal conditions makes it accessible for research institutions, as confirmed by SDS documentation—a frequently requested item in academic purchasing workflows.

Future research directions for this compound include structure-activity relationship (SAR) studies to optimize its biological profile. The scientific community particularly searches for information about pyridazine carboxamide derivatives and their therapeutic potentials, indicating strong interest in this chemical space. With its balanced lipophilicity (calculated logP ≈ 2.8) and molecular weight (381.4 g/mol), this compound adheres to Lipinski's rule of five, enhancing its druglikeness—a crucial factor in current virtual screening approaches.

In conclusion, CAS No. 1004390-51-5 represents an important building block in medicinal chemistry, with applications spanning from drug discovery to advanced materials. Its combination of methoxy substituents and dihydropyridazine core offers multiple modification points for further development, addressing contemporary research needs in targeted therapy and functional materials. The compound's growing presence in scientific literature and patent applications confirms its relevance in cutting-edge research areas.